![molecular formula C24H17FN2O3 B3608289 2-(1,3-benzodioxol-5-yl)-N-(2-fluorobenzyl)-4-quinolinecarboxamide](/img/structure/B3608289.png)
2-(1,3-benzodioxol-5-yl)-N-(2-fluorobenzyl)-4-quinolinecarboxamide
Overview
Description
2-(1,3-benzodioxol-5-yl)-N-(2-fluorobenzyl)-4-quinolinecarboxamide, also known as BDF-1901, is a novel small molecule inhibitor that has shown promising results in various scientific research studies. This compound has been synthesized using a specific method and has been tested for its mechanism of action, biochemical and physiological effects, and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of 2-(1,3-benzodioxol-5-yl)-N-(2-fluorobenzyl)-4-quinolinecarboxamide involves the inhibition of specific enzymes and signaling pathways that are involved in cell growth and inflammation. This compound has been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes such as cell growth, proliferation, and survival. Additionally, this compound has been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in different scientific research studies. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been studied for its potential use in treating neurological disorders by inhibiting the aggregation of amyloid beta and alpha-synuclein proteins, which are involved in the pathogenesis of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1,3-benzodioxol-5-yl)-N-(2-fluorobenzyl)-4-quinolinecarboxamide in laboratory experiments include its high potency and selectivity for specific targets, its ability to inhibit multiple signaling pathways, and its potential use in various scientific research applications. However, the limitations of using this compound in lab experiments include its poor solubility in water, which may affect its bioavailability, and its potential toxicity in high doses.
Future Directions
There are several future directions for the scientific research on 2-(1,3-benzodioxol-5-yl)-N-(2-fluorobenzyl)-4-quinolinecarboxamide. One potential direction is to further investigate its efficacy in treating various types of cancer, particularly in combination with other chemotherapeutic agents. Another potential direction is to study its potential use in treating other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further studies are needed to investigate the safety and toxicity of this compound in preclinical and clinical trials.
Scientific Research Applications
2-(1,3-benzodioxol-5-yl)-N-(2-fluorobenzyl)-4-quinolinecarboxamide has been extensively studied for its potential use in various scientific research applications. It has been found to be effective in inhibiting the growth of cancer cells, particularly in breast cancer and lung cancer. It has also been tested for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models. Additionally, this compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-[(2-fluorophenyl)methyl]quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17FN2O3/c25-19-7-3-1-5-16(19)13-26-24(28)18-12-21(27-20-8-4-2-6-17(18)20)15-9-10-22-23(11-15)30-14-29-22/h1-12H,13-14H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUCDFNJJBFEBRN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NC4=CC=CC=C4C(=C3)C(=O)NCC5=CC=CC=C5F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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